Cas no 457051-53-5 (4-(1H-Benzo[d][1,2,3]triazol-1-yl)-1-methylpyridin-1-ium iodide)

• Product Name: 4-(1H-Benzo[d][1,2,3]triazol-1-yl)-1-methylpyridin-1-ium iodide
• CAS No: 457051-53-5
• MF: C₁₂H₁₁IN₄
• MW: 338.147013902664
• CID: 5141567
• PubChem ID: 10735712
• Update Time: 2025-06-15

4-(1H-Benzo[d][1,2,3]triazol-1-yl)-1-methylpyridin-1-ium iodide Chemical and Physical Properties

Names and Identifiers

• 4-(1H-benzo[d][1,2,3]triazol-1-yl)-1-methylpyridin-1-ium iodide
• 1-(1-methylpyridin-1-ium-4-yl)benzotriazole;iodide
• 457051-53-5
• 4-(1,2,3-benzotriazol-1-yl)-1-methylpyridin-1-ium iodide
• CS-0170207
• G72165
• 4-(1H-Benzo[d][1,2,3]triazol-1-yl)-1-methylpyridin-1-ium iodide

• Inchi： 1S/C12H11N4.HI/c1-15-8-6-10(7-9-15)16-12-5-3-2-4-11(12)13-14-16;/h2-9H,1H3;1H/q+1;/p-1
• InChI Key： JVDCELQOTQKDFL-UHFFFAOYSA-M
• SMILES： C[N+]1=CC=C(N2N=NC3=CC=CC=C23)C=C1.[I-]

Computed Properties

• Exact Mass: 338.00284g/mol
• Monoisotopic Mass: 338.00284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.6Ų

Additional information on 4-(1H-Benzo[d][1,2,3]triazol-1-yl)-1-methylpyridin-1-ium iodide

Introduction to 4-(1H-Benzo[d][1,2,3]triazol-1-yl)-1-methylpyridin-1-ium iodide (CAS No. 457051-53-5)

4-(1H-Benzo[d][1,2,3]triazol-1-yl)-1-methylpyridin-1-ium iodide, identified by its CAS number 457051-53-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic derivatives that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The unique structural framework of this molecule, incorporating both benzotriazole and pyridine moieties, contributes to its distinctive chemical properties and potential therapeutic applications.

The benzo[d][1,2,3]triazole core is a key structural feature of this compound, which is known for its stability and ability to engage in various hydrogen bonding interactions. This moiety has been extensively explored in the design of bioactive molecules due to its capacity to modulate biological targets. In particular, the benzo[d][1,2,3]triazole ring can serve as a scaffold for developing compounds with antimicrobial, anti-inflammatory, and anticancer properties. The presence of this group in 4-(1H-benzo[d][1,2,3]triazol-1-yl)-1-methylpyridin-1-ium iodide suggests that it may interact with biological receptors in a manner similar to other benzo[d][1,2,3]triazole-based compounds.

The second prominent feature of this compound is the pyridine ring, which is a common component in many pharmaceuticals due to its ability to form hydrogen bonds and its role as an electron-withdrawing or -donating group. The methylpyridin-1-ium portion of the molecule introduces a positively charged nitrogen atom at the 1-position of the pyridine ring, which can enhance the compound's interaction with negatively charged biological targets. This structural motif is particularly interesting because it can be modified to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound.

The combination of these two heterocyclic systems—benzo[d][1,2,3]triazole and pyridine—makes 4-(1H-benzo[d][1,2,3]triazol-1-yl)-1-methylpyridin-1-ium iodide a versatile candidate for further investigation. Researchers have been exploring derivatives of this type for their potential applications in treating various diseases. For instance, studies have shown that benzo[d][1,2,3]triazole derivatives can inhibit the activity of certain enzymes and receptors involved in cancer progression. Similarly, pyridine-based compounds have been widely used in the development of drugs targeting neurological disorders.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 4-(1H-benzo[d][1,2,3]triazol-1-yl)-1-methylpyridin-1-ium iodide with greater accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists can identify potential binding sites on biological targets and optimize the compound's structure for improved efficacy. These computational methods have accelerated the drug discovery process significantly and have allowed for the rapid screening of large libraries of compounds.

In vitro studies have begun to unravel the mechanistic aspects of 4-(1H-benzo[d][1,2,3]triazol-1-yl)-1-methylpyridin-1-ium iodide's interactions with biological systems. Initial experiments suggest that this compound may exert its effects by modulating signaling pathways associated with inflammation and cell proliferation. The positively charged nitrogen atom in the methylpyridin-1-ium moiety could interact with acidic residues on target proteins or enzymes, thereby altering their function. Additionally, the benzo[d][1,2,3]triazole ring might engage in hydrophobic interactions or form hydrogen bonds with other regions of the target molecule.

The synthesis of 4-(1H-benzo[d][1,2,3]triazol-1-yl)-1-methylpyridin-1-ium iodide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a benzotriazole precursor followed by coupling with a methylated pyridine derivative. The introduction of the positively charged nitrogen atom is achieved through quaternization reactions under controlled conditions. Advances in synthetic methodologies have made it possible to produce this compound more efficiently and on larger scales.

The pharmacological profile of 4-(1H-benzo[d][1,2,3]triazol-1-yl)-methylpyridinum iodide is still under investigation; however preliminary findings suggest that it may possess significant therapeutic potential. Researchers are particularly interested in its potential as an anti-inflammatory agent due to its structural similarity to known anti-inflammatory drugs. The ability to modulate inflammatory pathways could make this compound valuable for treating conditions such as rheumatoid arthritis or inflammatory bowel disease.

Future studies are planned to explore additional applications of 4-(methyl-pyridinium)benzotriazolium iodide, including its role in antiviral and anticancer therapies. By synthesizing analogs with different substituents on the benzotriazole or pyridine rings researchers aim to identify variations that enhance potency or selectivity for specific biological targets. These efforts will be complemented by preclinical studies to assess toxicity and pharmacokinetic properties before moving into human trials.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists biologists pharmacologists computational scientists among others. The case study presented here highlights how combining expertise from these fields can lead to innovative solutions for treating human diseases while ensuring safety efficacy